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Compound of Interest

Compound Name: 3-Bromocyclohexanone

Cat. No.: B1628328

An In-depth Technical Guide to 3-
Bromocyclohexanone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Bromocyclohexanone, a key
intermediate in organic synthesis. This document details its chemical and physical properties,
synthesis, and applications, with a focus on its role in pharmaceutical and materials science
research.

Core Chemical Data

CAS Number: 62784-60-5 Molecular Weight: 177.04 g/mol

3-Bromocyclohexanone is a cyclic ketone distinguished by a six-membered carbon ring with
a ketone functional group at the first position and a bromine atom at the third.[1] This structure,
with the molecular formula CeHoBrO, is fundamental to its reactivity and utility as a versatile
building block in complex molecule synthesis.[1]

Quantitative Data Summary

The following table summarizes the key quantitative data for 3-Bromocyclohexanone.
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Property Value Reference(s)
CAS Number 62784-60-5 [2][3]
Molecular Formula CeHoBro [2][3]
Molecular Weight 177.04 g/mol [2][3]

Boiling Point 96-99 °C at 18 mmHg [1]
Appearance Colorless to pale yellow liquid [1]

Purity (via Fractional
o 95-98%
Distillation)

[1]

Purity (via Column
98-99%
Chromatography)

[1]

Experimental Protocols

The synthesis of 3-Bromocyclohexanone is most commonly achieved through the

bromination of cyclohexanone. The following protocol is a representative method.

Synthesis of 3-Bromocyclohexanone via Bromination of

Cyclohexanone

This protocol details the direct bromination of cyclohexanone using molecular bromine with an

acid catalyst, a common method for synthesizing a-haloketones.

Materials:

Cyclohexanone

Molecular Bromine (Br2)

Acetic Acid (as solvent and catalyst)

Carbon Tetrachloride (as co-solvent, optional)

Saturated Sodium Bicarbonate Solution (NaHCO3)
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 Brine (saturated NaCl solution)

¢ Anhydrous Magnesium Sulfate (MgSOa)

o Dichloromethane or Diethyl Ether (for extraction)
Procedure:

» Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a reflux condenser, dissolve cyclohexanone in acetic acid.

e Bromine Addition: Cool the flask in an ice bath. Slowly add a solution of molecular bromine in
acetic acid or carbon tetrachloride to the reaction mixture via the dropping funnel over a
period of 1-2 hours, maintaining the temperature at 0-5 °C.

» Reaction Progression: After the addition is complete, allow the reaction mixture to warm to
room temperature and stir for an additional 2-4 hours. Monitor the reaction progress by Thin
Layer Chromatography (TLC).

o Workup:

o Once the reaction is complete, carefully quench the reaction by adding saturated sodium
bicarbonate solution until the effervescence ceases.

o Transfer the mixture to a separatory funnel.
o Extract the aqueous layer with dichloromethane or diethyl ether (3 x 50 mL).

o Combine the organic layers and wash sequentially with water, saturated sodium
bicarbonate solution, and brine.

e Purification:

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the
solvent under reduced pressure using a rotary evaporator.

o The crude product can be purified by vacuum distillation to yield 3-
Bromocyclohexanone.[1]
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Key Chemical Reactions and Applications

3-Bromocyclohexanone is a valuable intermediate due to the reactivity of both its ketone and
bromo functional groups.

¢ Nucleophilic Substitution: The bromine atom can be readily displaced by various
nucleophiles, allowing for the introduction of a wide range of functional groups.[1]

¢ Reduction: The carbonyl group can be reduced to a hydroxyl group using reducing agents
like sodium borohydride or lithium aluminum hydride.[1]

o Grignard Reactions: The ketone can react with Grignard reagents to form tertiary alcohols.[1]

These reactions make 3-Bromocyclohexanone a crucial starting material in the synthesis of
pharmaceuticals and advanced polymers.[1]

Experimental Workflow and Logical Relationships

The following diagrams illustrate the general workflow for the synthesis and subsequent
reactions of 3-Bromocyclohexanone.

Synthesis of 3-Bromocyclohexanone

Bromination Purification
Cyclohexanone (Br2, Acetic Acid) (Crude 3-Bromocyclohexanone (e Bl Pure 3-Bromocyclohexanone

Click to download full resolution via product page

Synthesis of 3-Bromocyclohexanone Workflow.
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3-Bromocyclohexanone
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Reaction Pathways of 3-Bromocyclohexanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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